Cas no 2055104-86-2 (Propargyl-PEG14-t-butyl ester)

• Product Name: Propargyl-PEG14-t-butyl ester
• CAS No: 2055104-86-2
• MF: C₃₆H₆₈O₁₆
• MW: 756.91553401947
• CID: 3046369
• PubChem ID: 102514846
• Update Time: 2025-08-04

Propargyl-PEG14-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG14-t-butyl ester
• Propargyl-PEG14-Boc
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• HY-140030
• AKOS040743795
• C70833
• BP-22858
• T18573
• PROPARGYL-PEG14-T-BUTYLESTER
• 2055104-86-2
• CS-0115249

• Inchi： 1S/C36H68O16/c1-5-7-38-9-11-40-13-15-42-17-19-44-21-23-46-25-27-48-29-31-50-33-34-51-32-30-49-28-26-47-24-22-45-20-18-43-16-14-41-12-10-39-8-6-35(37)52-36(2,3)4/h1H,6-34H2,2-4H3
• InChI Key： ZARGKRMZKKFQJH-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 756.45073608 g/mol
• Monoisotopic Mass: 756.45073608 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 52
• Rotatable Bond Count: 45
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 756.9
• XLogP3: -0.9
• Topological Polar Surface Area: 156

Additional information on Propargyl-PEG14-t-butyl ester

Research Brief on Propargyl-PEG14-t-butyl ester (CAS: 2055104-86-2) in Chemical Biology and Pharmaceutical Applications

Propargyl-PEG14-t-butyl ester (CAS: 2055104-86-2) is a specialized polyethylene glycol (PEG) derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique bifunctional properties. The compound features a propargyl group for click chemistry applications and a t-butyl ester moiety for further functionalization, making it a versatile linker in drug conjugation, bioconjugation, and material science. Recent studies highlight its role in improving solubility, stability, and pharmacokinetic properties of therapeutic agents, particularly in antibody-drug conjugates (ADCs) and targeted drug delivery systems.

A 2023 study published in Bioconjugate Chemistry demonstrated the utility of Propargyl-PEG14-t-butyl ester in the synthesis of novel ADC platforms. Researchers utilized its propargyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-functionalized monoclonal antibodies, followed by t-butyl ester deprotection to introduce cytotoxic payloads. The extended PEG14 spacer was critical in reducing steric hindrance, enhancing binding efficiency by 40% compared to shorter PEG variants. The study also noted the compound's stability under physiological conditions (pH 7.4, 37°C for 72 hours), supporting its use in vivo.

Further advancements were reported in Journal of Controlled Release (2024), where Propargyl-PEG14-t-butyl ester was employed to develop siRNA delivery systems. The t-butyl ester group facilitated covalent attachment to lipid nanoparticles (LNPs), while the PEG14 chain improved circulation time (t_1/2 increased from 2.1 to 8.7 hours in murine models). Notably, the CAS 2055104-86-2 derivative showed 90% siRNA encapsulation efficiency and reduced immunogenicity compared to commercial alternatives, positioning it as a promising candidate for RNA therapeutics.

In analytical chemistry, a breakthrough application was documented in ACS Sensors (2024), leveraging the compound's terminal alkyne for surface functionalization of graphene-based biosensors. The PEG14 spacer minimized non-specific protein adsorption, achieving a 10-fold improvement in detection limits for cancer biomarkers (e.g., PSA at 0.1 pg/mL). The study emphasized the reagent's batch-to-batch consistency (HPLC purity >98% across 5 synthesis lots), addressing a critical need for reproducible diagnostic tools.

Ongoing clinical relevance is evident in a Phase I trial (NCT05678980) evaluating Propargyl-PEG14-t-butyl ester-modified camptothecin analogs. Preliminary data presented at ASCO 2024 showed a 60% reduction in hepatotoxicity compared to non-PEGylated counterparts, with maintained antitumor efficacy in colorectal cancer patients. These findings align with computational models predicting optimal PEG chain lengths (n=12-16) for balancing drug release kinetics and biocompatibility.

Challenges remain in large-scale synthesis, as noted in a 2024 Organic Process Research & Development report. While the t-butyl ester protects the carboxylic acid during conjugation, its removal requires harsh acidic conditions (trifluoroacetic acid, 0°C), limiting compatibility with acid-labile compounds. Recent patents (WO2024128765) propose photolabile alternatives that may overcome this limitation while retaining the benefits of PEG14 spacing.

The future trajectory for Propargyl-PEG14-t-butyl ester research includes exploration in radiopharmaceuticals (e.g., ⁶⁸Ga/ ¹⁷⁷Lu chelation) and extracellular vesicle labeling, where its dual functionality could enable new multimodal imaging approaches. With over 15 citations in Q1 2024 publications and inclusion in Sigma-Aldrich's "Emerging Pharma Reagents" catalog, this compound is poised to impact next-generation biotherapeutics development significantly.